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Compound of Interest

Compound Name: Acetamide sulfate

Cat. No.: B15344826

DISCLAIMER: Publicly available experimental data on the specific physical characteristics of
acetamide sulfate as a distinct salt is limited. The following guide provides a detailed overview
of the physical properties of its core component, acetamide, along with standardized
experimental protocols that would be employed for the characterization of acetamide sulfate.

Overview of Acetamide Sulfate

Acetamide sulfate (C2H7NOsS) is understood to be the salt formed from the reaction of
acetamide and sulfuric acid. While specific experimental values for its physical properties are
not readily found in scientific literature, its chemical identity is recognized. The properties of the
parent compound, acetamide, are well-documented and provide a foundational understanding.

Physical Characteristics of Acetamide

The physical properties of acetamide (systematic name: ethanamide) have been extensively
studied. Acetamide is an organic compound with the formula CH3zCONHz and is the simplest
amide derived from acetic acid.[1] It presents as a colorless, hygroscopic solid.[1][2] The
guantitative physical data for acetamide is summarized in Table 1.
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Physical Property Value Notes

Molecular Formula C2HsNO

Molar Mass 59.07 g/mol [2]

Appearance Colorless, crystalline solid [31[4]
Odorless when pure; often has

Odor a "mousy" odor due to [4]
impurities

Melting Point 79 - 81 °C (174 - 178 °F) [1][4]

Boiling Point 221.2 °C (430 °F) [4]

Density 1.159 g/cm3 [11[2]

Solubility in Water 2000 g/L [2]

Solubility in Ethanol 500 g/L [2]

Solubility in Pyridine 166.67 g/L [2]

Other Solubilities

Soluble in chloroform, glycerol,
and hot benzene; slightly
soluble in ether.[2][4]

Experimental Protocols for Physical
Characterization

To determine the physical characteristics of acetamide sulfate, standard laboratory
procedures for organic compounds would be utilized.

Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity. A sharp melting
range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to
depress and broaden the melting range.[5]

Methodology: Capillary Method
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o Asmall, finely powdered sample of the substance is packed into a capillary tube, sealed at
one end.[6][7]

e The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[6][7]

e The assembly is placed in a heating apparatus, such as a Thiele tube containing mineral oil
or a calibrated digital melting point apparatus (e.g., Mel-Temp).[5]

e The sample is heated slowly and uniformly, typically at a rate of 1-2°C per minute near the
expected melting point.[6]

e The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2) are recorded. The melting range is reported as
T1-T2.[5][7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology: Small-Scale Distillation / Thiele Tube
o A small volume of the liquid is placed in a small test tube or fusion tube.[3][9]
o Acapillary tube, sealed at one end, is placed inverted (open end down) into the liquid.[8]

e The apparatus is attached to a thermometer and heated gently in a heating bath (e.g., Thiele
tube or aluminum block).[8][9]

¢ As the temperature rises, air will escape from the capillary tube.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube upon heating, and at which the liquid is drawn back into the
capillary tube upon slight cooling.[8]

Solubility Determination
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Solubility tests provide information about the polarity and the presence of certain functional
groups in a molecule.[10]

Methodology: Qualitative Solubility Testing

Place a small, measured amount of the solute (e.g., 25 mg) into a test tube.[11]

e Add a small volume of the solvent (e.g., 0.75 mL) in portions, shaking vigorously after each
addition.[11]

o Observe whether the solid dissolves completely. The compound is classified as soluble or
insoluble.

e This procedure is repeated with a range of solvents of varying polarities and pH to create a
solubility profile. Common test solvents include water, diethyl ether, 5% NaOH solution, 5%
NaHCOs solution, and 5% HCI solution.[11] For instance, solubility in 5% HCI suggests the
presence of a basic functional group.[11]

Logical Relationship: Formation of Acetamide
Sulfate

The formation of acetamide sulfate can be visualized as an acid-base reaction where
acetamide acts as a weak base, and sulfuric acid is the strong acid. The lone pair of electrons
on the nitrogen atom of acetamide can accept a proton from sulfuric acid.

Acetamide

(CH3CONHo) Product

Proton Transfer Acetamide Sulfate
([CHsCONH3]*HSO4™)
Sulfuric Acid
(H2S04)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Acetamide Sulfate: A Technical Examination of Core
Physical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344826#acetamide-sulfate-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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